Cas no 139194-78-8 (1,3-Dioxolane, 2-(2,5-dibromophenyl)-)

1,3-Dioxolane, 2-(2,5-dibromophenyl)- is a brominated heterocyclic compound featuring a dioxolane ring fused to a dibromophenyl group. This structure imparts unique reactivity and stability, making it valuable as an intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of bromine atoms enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, enabling the construction of complex aromatic systems. The dioxolane moiety offers protective group functionality for carbonyl compounds, improving selectivity in multi-step syntheses. Its high purity and well-defined structure ensure consistent performance in demanding applications. Suitable for research and industrial use, this compound is handled under standard laboratory conditions with appropriate safety measures.

1,3-Dioxolane, 2-(2,5-dibromophenyl)- structure

139194-78-8 structure

Product Name:1,3-Dioxolane, 2-(2,5-dibromophenyl)-

CAS No:139194-78-8

MF:C₉H₈Br₂O₂

MW:307.966621398926

MDL:MFCD32902708

CID:1263572

PubChem ID:10494976

Update Time:2025-10-22

1,3-Dioxolane, 2-(2,5-dibromophenyl)- Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxolane, 2-(2,5-dibromophenyl)-
- MFCD32902708
- 139194-78-8
- E96210
- 2-(2,5-dibromophenyl)-1,3-dioxolane
- CS-0190909
- MDL： MFCD32902708
- Inchi： 1S/C9H8Br2O2/c10-6-1-2-8(11)7(5-6)9-12-3-4-13-9/h1-2,5,9H,3-4H2
- InChI Key： BRLACMTYMHWMFY-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C1OCCO1)Br

Computed Properties

Exact Mass: 305.88904
Monoisotopic Mass: 305.88910g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46

1,3-Dioxolane, 2-(2,5-dibromophenyl)- Pricemore >>

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abcr	AB574559-5g	2-(2,5-Dibromophenyl)-1,3-dioxolane; .	139194-78-8		5g	€198.60	2025-03-19
abcr	AB574559-10g	2-(2,5-Dibromophenyl)-1,3-dioxolane; .	139194-78-8		10g	€299.90	2025-03-19
abcr	AB574559-5 g	2-(2,5-Dibromophenyl)-1,3-dioxolane; .	139194-78-8		5g	€204.20	2023-06-14
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Ambeed	A1707115-5g	2-(2,5-Dibromophenyl)-1,3-dioxolane	139194-78-8	98%	5g	$204.0	2024-04-24
abcr	AB574559-25g	2-(2,5-Dibromophenyl)-1,3-dioxolane; .	139194-78-8		25g	€538.60	2025-03-19
abcr	AB574559-100g	2-(2,5-Dibromophenyl)-1,3-dioxolane; .	139194-78-8		100g	€1584.80	2025-03-19
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